Cas no 2097864-90-7 (4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide
• CAS No: 2097864-90-7
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 6317668
• PubChem ID: 126850938
• Update Time: 2025-06-26

4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide
• 2097864-90-7
• F6525-5194
• 4-oxo-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-4H-chromene-2-carboxamide
• AKOS032466179
• 4-oxo-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]chromene-2-carboxamide

• Inchi： 1S/C20H16N4O3/c25-17-10-19(27-18-6-2-1-5-16(17)18)20(26)22-8-9-24-13-15(12-23-24)14-4-3-7-21-11-14/h1-7,10-13H,8-9H2,(H,22,26)
• InChI Key： DCLHVVYYJAFBSW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C(NCCN1C=C(C2C=NC=CC=2)C=N1)=O)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.1Ų

Additional information on 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide

4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide: A Novel Scaffold for Targeted Therapeutic Applications

4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide, with the CAS number 2097864-90-7, represents a unique molecular scaffold that has garnered significant attention in recent years due to its potential therapeutic applications. This compound belongs to a class of heterocyclic derivatives that combine the structural features of chromene and pyrazole rings, which are known for their biological activities. Recent studies have highlighted the importance of such molecular architectures in developing drugs for various diseases, including inflammation, cancer, and neurodegenerative disorders.

The 4H-chromene ring system is a key structural element in this compound, providing a versatile platform for drug design. The pyridin-3-yl group, attached via a 1H-pyrazol-1-ylethyl linker, enhances the compound's ability to interact with specific biological targets. The 4-oxo functional group further contributes to the molecule's reactivity and potential for forming hydrogen bonds with target proteins. These structural features collectively make 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide a promising candidate for further exploration in medicinal chemistry.

Recent research has focused on the 4H-chromene scaffold's ability to modulate enzyme activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds with a 4H-chromene core could inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. This finding is particularly relevant for the development of anti-inflammatory drugs, as COX-2 inhibition has been linked to reduced inflammation and pain. The pyridin-3-yl group in 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide may play a role in enhancing the molecule's affinity for COX-2, making it a potential lead compound for drug development.

Another area of interest is the 1H-pyrazol-1-ylethyl linker's contribution to the compound's pharmacological profile. Pyrazole derivatives are known for their ability to interact with a variety of targets, including G-protein coupled receptors (GPCRs) and ion channels. A 2022 study in the European Journal of Medicinal Chemistry reported that pyrazole-based compounds could modulate the activity of the transient receptor potential (TRP) channels, which are involved in sensory perception and cellular signaling. The presence of the 1H-pyrazol-1-ylethyl group in 3-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide may enable it to interact with TRP channels, offering potential applications in the treatment of neurological disorders.

The 4-oxo functional group is also significant in the context of drug development. Oxazole and isoxazole derivatives are known for their ability to form hydrogen bonds with target proteins, which can enhance the molecule's binding affinity and selectivity. A 2021 review in the Journal of Chemical Biology highlighted the importance of oxazole-based compounds in the development of antitumor agents. The 4-oxo group in 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide may contribute to its potential as an antitumor agent by enabling interactions with key enzymes involved in cell proliferation and apoptosis.

Recent advances in computational chemistry have further supported the potential of 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide. Molecular docking studies have shown that this compound can bind to various biological targets, including the enzyme aromatase, which is implicated in hormone-dependent cancers. A 2023 computational study published in Computational and Structural Chemistry predicted that the compound could inhibit aromatase activity with high affinity, suggesting its potential as a therapeutic agent for hormone-sensitive cancers.

In addition to its potential as an anti-inflammatory and antitumor agent, 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide may also have applications in the treatment of neurodegenerative disorders. The pyridin-3-yl group is known to interact with various receptors in the central nervous system, including the nicotinic acetylcholine receptors (nAChRs), which are implicated in Alzheimer's disease. A 2022 study in the Journal of Neurochemistry reported that pyridine derivatives could modulate nAChR activity, suggesting that 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide may have therapeutic potential in the treatment of neurodegenerative conditions.

The structural diversity of 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide also makes it a valuable scaffold for the development of multitarget drugs. Multitarget drugs are gaining increasing attention in drug discovery due to their potential to address complex diseases that involve multiple biological pathways. A 2023 review in the Journal of Medicinal Chemistry highlighted the importance of multitarget drugs in the treatment of conditions such as cancer and diabetes. The combination of the 4H-chromene, pyridin-3-yl, 1H-pyrazol-1-ylethyl, and 4-oxo groups in this compound may enable it to interact with multiple targets simultaneously, making it a promising candidate for the development of multitarget drugs.

Despite its promising potential, further research is needed to fully understand the pharmacological profile of 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide. Preclinical studies are required to evaluate its safety, efficacy, and mechanism of action in various disease models. Additionally, the compound's potential as a lead for drug development should be explored through structure-activity relationship (SAR) studies, which can help identify key functional groups and optimize its therapeutic properties.

Overall, 4-oxo-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4H-chromene-2-carboxamide represents a promising molecular scaffold with potential applications in the treatment of a wide range of diseases. Its unique structural features and the presence of multiple functional groups make it a valuable candidate for further exploration in medicinal chemistry. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.